10-ethyl-9-[2-(2-propyn-1-yloxy)phenyl]-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione

• IUPAC Name: 10-ethyl-9-(2-prop-2-ynoxyphenyl)-3,4,5,6,7,9-hexahydro-2H-acridine-1,8-dione
• InChI: InChI=1S/C24H25NO3/c1-3-15-28-21-14-6-5-9-16(21)22-23-17(10-7-12-19(23)26)25(4-2)18-11-8-13-20(27)24(18)22/h1,5-6,9,14,22H,4,7-8,10-13,15H2,2H3
• InChI Key: WXJLNFHRNUUWTA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(C3=C1CCCC3=O)C4=CC=CC=C4OCC#C)C(=O)CCC2
• Molecular Formula: C24H25NO3
• Molecular Weight: 375.5 g/mol

Description

The compound is a complex organic molecule. It contains an acridinedione group, which is a type of quinone, a class of compounds that play important roles in biological systems, such as electron transfer in photosynthesis and respiration. The compound also contains a propyn-1-yloxy group, which is a type of alkyne, a class of hydrocarbons characterized by a carbon-carbon triple bond.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps and various types of chemical reactions. For instance, the propyn-1-yloxy group could potentially be introduced via an alkylation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The acridinedione group would contribute a planar, aromatic ring system to the structure, while the propyn-1-yloxy group would add a linear, aliphatic component.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. For instance, the presence of the acridinedione group could potentially make the compound colored, as quinones often absorb visible light.